(5S)-2-Methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol

• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: (5S)-2-methyl-5-prop-1-en-2-ylcyclohexan-1-ol
• InChI: InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)10(11)6-9/h8-11H,1,4-6H2,2-3H3/t8?,9-,10?/m0/s1
• InChI Key: KRCZYMFUWVJCLI-KYHHOPLUSA-N
• Isomeric SMILES: CC1CC[C@@H](CC1O)C(=C)C
• Canonical SMILES: CC1CCC(CC1O)C(=C)C

Description

(5S)-2-Methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol is a monoterpenoid alcohol with the molecular formula C₁₀H₁₈O and a molecular weight of 154.25 g/mol. Its stereochemical configuration is critical, as the (5S) designation specifies the spatial arrangement of substituents on the cyclohexanol backbone. This compound is also known by synonyms such as (1R,2S,5S)-neodihydrocarveol and (1S,5S)-2-methylene-5-(prop-1-en-2-yl)cyclohexanol , depending on the stereodescriptor system used.

The compound is notable for its role in natural product chemistry. For instance, it contributes to the volatile flavor profile of blueberries, where it is identified as a monoterpenoid with significant olfactory impact .

Preparation Methods

Synthetic Routes and Reaction Conditions

• Grignard Reaction: : One common method to synthesize (5S)-2-Methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol involves the Grignard reaction. This process typically starts with the formation of a Grignard reagent from an alkyl halide and magnesium in anhydrous ether. The Grignard reagent is then reacted with a suitable ketone or aldehyde to form the desired alcohol.

• Hydroboration-Oxidation: : Another synthetic route involves the hydroboration-oxidation of an appropriate alkene. This method includes the addition of borane (BH3) to the alkene, followed by oxidation with hydrogen peroxide (H2O2) in the presence of a base like sodium hydroxide (NaOH).

Industrial Production Methods

Industrial production of (5S)-2-Methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol often involves large-scale Grignard reactions or hydroboration-oxidation processes. These methods are optimized for high yield and purity, with careful control of reaction conditions such as temperature, pressure, and reagent concentrations.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : (5S)-2-Methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol can undergo oxidation reactions to form corresponding ketones or aldehydes. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: : This compound can be reduced to form various hydrocarbons. Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method.

• Substitution: : It can participate in nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups. Common reagents include thionyl chloride (SOCl2) for converting the hydroxyl group to a chloride.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Palladium on carbon (Pd/C), hydrogen gas (H2)

Substitution: Thionyl chloride (SOCl2), phosphorus tribromide (PBr3)

Major Products

Oxidation: Ketones or aldehydes

Reduction: Hydrocarbons

Substitution: Alkyl halides

Scientific Research Applications

Chemistry

In chemistry, (5S)-2-Methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol is used as an intermediate in the synthesis of various organic compounds. Its chiral nature makes it valuable in asymmetric synthesis and the production of enantiomerically pure substances.

Biology

In biological research, this compound is studied for its potential effects on cellular processes. It can be used as a model compound to understand the behavior of similar molecules in biological systems.

Medicine

In medicine, derivatives of (5S)-2-Methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol are explored for their potential therapeutic properties. These derivatives may exhibit anti-inflammatory, analgesic, or antimicrobial activities.

Industry

Industrially, this compound is used in the manufacture of fragrances, flavors, and other specialty chemicals. Its unique structure contributes to its desirable sensory properties.

Mechanism of Action

The mechanism of action of (5S)-2-Methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol involves its interaction with specific molecular targets. In biological systems, it may interact with enzymes or receptors, altering their activity and leading to various physiological effects. The exact pathways depend on the specific application and the nature of the derivative used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Stereochemical and Functional Group Variations

The structural and functional diversity of related cyclohexanol derivatives influences their physical properties, reactivity, and applications. Key comparisons include:

Cyclohexanols with Varying Substituents and Stereochemistry

(1R,2S,5S)-Neodihydrocarveol (C₁₀H₁₈O): Structure: Shares the same molecular formula but differs in stereochemistry (1R,2S,5S vs. 5S). Properties: Used in flavor and fragrance industries due to its minty or herbal notes . Applications: Contrasts with the target compound in stereochemical stability during synthesis; for example, regioisomers like (1S,2S,4R)-2-amino-1-methyl-4-(prop-1-en-2-yl)cyclohexan-1-ol require chromatographic separation due to similar polarities .

(1R,2R,6S)-2-Methoxy-3-methyl-6-(prop-1-en-2-yl)cyclohex-3-enol (C₁₁H₁₈O₂): Structure: Features a methoxy group and an additional double bond. Properties: Increased lipophilicity compared to the hydroxylated target compound, altering solubility and volatility .

Cyclic Ketones and Esters

(5R)-2-Methyl-5-(prop-1-en-2-yl)cycloheptan-1-one (C₁₁H₁₈O):

• Structure : Seven-membered ring with a ketone group.
• Properties : Higher boiling point due to increased molecular weight and ketone polarity. Used in synthetic intermediates for sesquiterpenes .

cis-Carvyl acetate (C₁₂H₁₈O₂):

• Structure : Acetylated derivative of the target compound.
• Properties : Enhanced volatility and floral aroma, making it valuable in perfumery .

Amino-Alcohol Derivatives

(1S,2S,4R)-2-Amino-1-methyl-4-(prop-1-en-2-yl)cyclohexan-1-ol (C₁₁H₂₁NO): Structure: Amino group replaces the hydroxyl, altering basicity. Applications: Used in polymer synthesis, such as isocyanate-free polyurethanes, due to its nucleophilic amino group .

Quantitative Comparison of Key Properties

Compound Name	Molecular Formula	Functional Groups	Boiling Point (°C)	Key Applications	Reference ID
(5S)-2-Methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol	C₁₀H₁₈O	-OH	Not reported	Flavor chemistry, herbal medicine
(1R,2R,6S)-2-Methoxy-3-methyl-6-(prop-1-en-2-yl)cyclohex-3-enol	C₁₁H₁₈O₂	-OH, -OCH₃	Not reported	Antiparkinsonian agent synthesis
(5R)-2-Methyl-5-(prop-1-en-2-yl)cycloheptan-1-one	C₁₁H₁₈O	-C=O	>200 (estimated)	Sesquiterpene intermediates
cis-Carvyl acetate	C₁₂H₁₈O₂	-OAc	~250	Perfumery, flavor enhancer

Notes on Discrepancies and Limitations

• Stereochemical Nomenclature: Variations in stereodescriptors (e.g., 5S vs. 1R,2S,5S) across sources may lead to confusion; rigorous spectroscopic validation is essential .
• Synthetic Yields : Lower yields (e.g., 18% for 1-cyclohexylbut-3-en-1-ol) highlight challenges in stereoselective synthesis compared to high-yield regioisomer production .

Biological Activity

(5S)-2-Methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol, also known as carveol, is a chiral organic compound that belongs to the class of monoterpenoids. Its molecular formula is $C_{10}H_{16}O$, and it features a cyclohexane ring substituted with a methyl group and a prop-1-en-2-yl group. This compound is notable for its diverse biological activities, making it a subject of interest in both medicinal chemistry and natural product research.

Property	Value
Molecular Formula	C10H16O
Molar Mass	152.23 g/mol
Density	0.958 g/mL at 25°C
Melting Point	24-25 °C
Boiling Point	226-227 °C
Solubility	Partly soluble in water; soluble in alcohol and DMSO
Flash Point	209 °F

Biological Activity

The biological activity of (5S)-2-Methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol has been extensively studied, revealing various pharmacological properties:

1. Anti-inflammatory Effects
Research indicates that carveol exhibits significant anti-inflammatory properties. In animal models, it has been shown to reduce inflammation markers and alleviate pain associated with inflammatory conditions.

2. Antimicrobial Activity
Studies have demonstrated that carveol possesses antimicrobial properties against various pathogens, including bacteria and fungi. Its mechanism involves disrupting microbial cell membranes, leading to cell death.

3. Antioxidant Properties
Carveol has been identified as a potent antioxidant, which helps in scavenging free radicals and reducing oxidative stress in cells. This property is particularly beneficial in preventing chronic diseases associated with oxidative damage.

4. Neuroprotective Effects
Emerging studies suggest that carveol may offer neuroprotective benefits by modulating neuroinflammatory responses and promoting neuronal survival under stress conditions.

Case Studies

Several case studies highlight the biological effects of (5S)-2-Methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol:

Case Study 1: Anti-inflammatory Activity
In a study published in the Journal of Ethnopharmacology, researchers evaluated the anti-inflammatory effects of carveol in a rat model of arthritis. The results indicated a significant reduction in paw swelling and inflammatory cytokines, suggesting its potential as an anti-inflammatory agent .

Case Study 2: Antimicrobial Efficacy
Another study focused on the antimicrobial activity of carveol against Staphylococcus aureus and Candida albicans. The compound exhibited minimum inhibitory concentrations (MICs) that were comparable to standard antimicrobial agents, indicating its potential use as a natural preservative in food products .

The biological activities of (5S)-2-Methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol can be attributed to its ability to interact with specific biological targets:

Anti-inflammatory Mechanism:
Carveol inhibits the expression of cyclooxygenase enzymes (COX) involved in the inflammatory pathway, thereby reducing prostaglandin synthesis.

Antimicrobial Mechanism:
The compound disrupts the integrity of bacterial cell membranes through hydrophobic interactions, leading to leakage of cellular contents.